Cas no 2885995-25-3 (5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole)
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
-
- Inchi: 1S/C10H16BNO3/c1-7-8(12-6-13-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3
- InChI Key: VIUYFFGRBDDUIV-UHFFFAOYSA-N
- SMILES: O1C(C)=C(B2OC(C)(C)C(C)(C)O2)N=C1
Experimental Properties
- Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 292.2±28.0 °C(Predicted)
- pka: 1.83±0.10(Predicted)
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1293213-250mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 250mg |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-500mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 500mg |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-1g |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-5g |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-50mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 50mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-100mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 100mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293213-50mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 50mg |
$455 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293213-250mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 250mg |
$890 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293213-100mg |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 100mg |
$665 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293213-1g |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole |
2885995-25-3 | 95% | 1g |
$2105 | 2025-02-21 |
5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
Introduction to 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole (CAS No. 2885995-25-3)
The compound 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole, identified by its CAS number 2885995-25-3, represents a significant advancement in the field of organic synthesis and pharmaceutical development. This molecule is a derivative of oxazole, a heterocyclic compound known for its broad range of biological activities. The introduction of a boronate ester functionality via the 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl moiety enhances its utility in cross-coupling reactions, making it a valuable intermediate in the synthesis of more complex molecules.
In recent years, the demand for efficient and selective synthetic methodologies has driven the exploration of novel boronic acid derivatives. The 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole structure is particularly noteworthy due to its stability and compatibility with various palladium-catalyzed reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of pharmaceuticals and agrochemicals. The presence of the methyl group at the 5-position of the oxazole ring introduces additional conformational flexibility, which can influence both reactivity and biological activity.
One of the most compelling aspects of this compound is its application in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of biaryl systems that are prevalent in many bioactive molecules. The 4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl group provides an excellent handle for these transformations due to its high tolerance to functional groups and mild reaction conditions. This makes 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole a preferred reagent for medicinal chemists seeking to diversify their molecular libraries.
The oxazole core itself is a structurally diverse scaffold that has been extensively studied for its pharmacological properties. Oxazoles exhibit a wide spectrum of biological activities, including antifungal、antiviral、and anti-inflammatory effects. The substitution pattern on the oxazole ring can significantly modulate these activities. For instance,the introduction of electron-withdrawing groups can enhance binding affinity to biological targets,while electron-donating groups may alter metabolic stability. The methyl group at the 5-position in 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole may serve as a steric anchor,influencing both reactivity and binding interactions.
Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that the 4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-y】】 group can be strategically positioned to facilitate optimal interactions with transition metals in catalytic cycles. This has led to optimized protocols for cross-coupling reactions under mild conditions,reducing side products and improving yields. Such improvements are critical for large-scale synthesis and industrial applications.
The pharmaceutical industry has shown particular interest in boronic acid derivatives due to their role as key intermediates in drug development. The ability to introduce these functional groups via efficient synthetic routes has streamlined many drug discovery programs. For example,compounds containing oxazole moieties have been investigated for their potential as kinase inhibitors,which are crucial in treating cancers and inflammatory diseases. The versatility of 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborlan - 2 - y】】oxazole makes it a valuable tool for researchers exploring novel therapeutic agents.
In addition to its synthetic utility، this compound has been explored in material science applications. Boronate esters are known for their ability to participate in coordination chemistry with metals,leading to the formation of stable complexes. These complexes have been used in various applications,including luminescent materials and catalysts。The structural features of 5-Methyl - 4-( 4 , 4 , 5 , 5 - tetramethy l - [ 1 , 3 , 2 ] dioxaborol an - 2 - y】】oxazole may enable its incorporation into such systems،providing new opportunities for functional materials development.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation followed by lithiation and borylation using pinacolborane or other boronic acid reagents。Recent improvements in synthetic methodologies have focused on enhancing atom economy and reducing waste generation。Green chemistry principles have been increasingly applied,with efforts to develop solvent-free or aqueous-based reaction conditions。These advancements align with global trends toward sustainable chemical manufacturing。
Evaluation of CAS No 28855995 -25 -3 has also revealed interesting spectroscopic properties。Nuclear magnetic resonance (NMR) spectroscopy indicates distinct chemical environments for the boronate ester group and the oxazole ring。These signals provide valuable information for structural elucidation and purity assessment。Infrared (IR) spectroscopy further confirms the presence of characteristic vibrational modes associated with boronate esters。These data are crucial for quality control during production and purification processes。
The compound's thermal stability has also been studied through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA)。These techniques provide insights into its decomposition behavior under various conditions。Understanding thermal properties is essential for safe handling、storage،and transportation。Additionally,”the compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO)、tetrahydrofuran (THF),and dichloromethane (DCM),facilitating its use in solution-phase reactions。
Future research directions may explore derivatization strategies to expand the chemical space accessible through this scaffold。For instance,”introducing additional heterocycles or functional groups could lead to novel bioactive molecules with enhanced properties。“The development of new catalytic systems might further improve reaction efficiencies,”allowing for more streamlined access to complex target structures。“
2885995-25-3 (5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole) Related Products
- 2710297-27-9(2-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole)
- 2710297-76-8(2-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole-5-d)
- 2710297-26-8(2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole)
- 1314306-07-4(2,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole)
- 2710297-25-7(4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)